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Compound of Interest

Compound Name:
Methyl L-ornithine

monohydrochloride

CAS No.: 60080-69-5

Cat. No.: B8770039

Get Quote

Introduction
Methyl L-ornithine, a derivative of the non-proteinogenic amino acid L-ornithine, is a critical

reagent in various biochemical and pharmaceutical research applications. As a precursor or

intermediate, its precise and accurate preparation in solution is fundamental to the reliability

and reproducibility of experimental outcomes. This document provides a comprehensive, field-

tested protocol for the preparation, quality control, and storage of methyl L-ornithine
monohydrochloride stock solutions, designed for researchers, scientists, and drug

development professionals. The causality behind each step is explained to ensure both

technical accuracy and practical success.

Scientific Principles and Material Properties
Methyl L-ornithine is commonly supplied as a monohydrochloride salt to enhance its stability

and solubility. Understanding its properties is crucial for proper handling.

Molecular Formula: C₆H₁₅ClN₂O₂
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Molecular Weight: 182.65 g/mol

Appearance: White to off-white crystalline powder.[1][2]

Solubility: While specific data for the methyl ester is not readily available, the parent

compound, L-ornithine monohydrochloride, is highly soluble in water (approx. 100 g/L to 455

g/L) and PBS (approx. 10 mg/mL).[3][4][5][6] It is advisable to start with aqueous buffers as

the primary solvent.

Stability: The hydrochloride salt is stable under standard ambient conditions.[7] However,

solutions may be susceptible to microbial growth and should be sterile-filtered for long-term

storage. The ester moiety may be susceptible to hydrolysis at non-neutral pH or elevated

temperatures. Solutions should be stored frozen to maintain integrity.[3]

Causality: The hydrochloride form improves the handling characteristics of the parent amine-

containing molecule. The high solubility in aqueous media is due to the polar nature of the

amino acid backbone and the salt form.

Materials and Equipment
3.1 Reagents:

Methyl L-ornithine monohydrochloride (High purity, ≥98%)

Solvent of choice (select one):

Nuclease-free, deionized (DI) water (≥18 MΩ·cm)

Phosphate-Buffered Saline (PBS), pH 7.2-7.4

Dimethyl sulfoxide (DMSO), anhydrous (use only if aqueous solubility is insufficient for the

desired concentration)

0.22 µm syringe filters (sterile, low protein binding, e.g., PVDF or PES)

3.2 Equipment:

Analytical balance (readability ±0.0001 g)
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Calibrated pipettes

Vortex mixer

Magnetic stirrer and stir bars

pH meter (calibrated)

Sterile conical tubes or vials for aliquots (e.g., polypropylene)

Laminar flow hood or biological safety cabinet for sterile work

Safety and Handling Precautions
Always consult the Safety Data Sheet (SDS) before handling the compound.[8][9]

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-

resistant gloves.[1][10]

Inhalation: Avoid generating dust. Handle the solid powder in a well-ventilated area or a

chemical fume hood.[7]

Contact: May cause skin and eye irritation. In case of contact, flush the affected area with

copious amounts of water.[10]

Disposal: Dispose of waste according to local, state, and federal regulations.

Protocol: Stock Solution Preparation (100 mM
Aqueous Example)
This protocol details the preparation of a 10 mL stock solution of 100 mM methyl L-ornithine
monohydrochloride in DI water. Adjustments for different concentrations or volumes can be

made using the provided calculation table.

Calculation of Required Mass
The fundamental formula for calculating the mass required is: Mass (g) = Desired

Concentration (mol/L) × Desired Volume (L) × Molecular Weight ( g/mol )
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For a 10 mL (0.010 L) of 100 mM (0.100 mol/L) stock: Mass = 0.100 mol/L × 0.010 L × 182.65

g/mol = 0.1827 g (or 182.7 mg)

Table 1: Mass of Methyl L-ornithine Monohydrochloride for Various Stock Solutions

Final Concentration (mM) Volume Mass Required (mg)

10 10 mL 18.3

50 10 mL 91.3

100 10 mL 182.7

10 50 mL 91.3

50 50 mL 456.6

| 100 | 50 mL | 913.3 |

Step-by-Step Procedure
Tare Balance: Place a clean weighing vessel (e.g., weigh boat or paper) on the analytical

balance and tare it.

Weigh Compound: Carefully weigh out the calculated mass (182.7 mg) of methyl L-
ornithine monohydrochloride.

Expert Insight: Due to the potential for static electricity, an anti-static gun may be useful for

accurate weighing of fine powders. Record the exact mass weighed for precise

concentration calculation.

Transfer and Dissolve: Transfer the powder to a 15 mL conical tube or an appropriate glass

beaker containing a small magnetic stir bar. Add approximately 8 mL of DI water.

Promote Dissolution: Vortex or stir the solution at room temperature until the solid is

completely dissolved. The solution should be clear and colorless.[11]

Expert Insight: Gentle warming (e.g., 37°C) or brief sonication can be used to aid

dissolution if necessary, but avoid excessive heat which could promote hydrolysis of the
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methyl ester.[3]

Volume Adjustment: Once fully dissolved, carefully add DI water to bring the final volume to

exactly 10.0 mL.

Sterilization (Critical for Biological Applications): Aseptically filter the stock solution through a

0.22 µm syringe filter into a sterile container. This is a critical step to prevent microbial

contamination during storage, which can degrade the reagent.[3]

Aliquoting: Dispense the sterile stock solution into smaller, single-use aliquots in sterile

tubes.

Causality: Aliquoting prevents contamination of the entire stock from repeated use and

minimizes degradation from multiple freeze-thaw cycles.[3][12]

Labeling: Clearly label each aliquot with the compound name, exact concentration, solvent,

date of preparation, and your initials.

Storage: Store the aliquots at -20°C or -80°C for long-term stability.[3] A storage period of 6

months at -20°C and up to 1 year at -80°C is recommended.[3]

Quality Control and Validation
A self-validating protocol incorporates checks to ensure the quality of the prepared solution.[13]

[14]

Visual Inspection: The final solution should be clear, colorless, and free of any particulates.

[11]

pH Measurement: For a 25 g/L solution of the parent L-ornithine HCl, the pH is expected to

be between 5.0 and 6.0.[9] The pH of your stock solution should be measured and recorded.

If the experimental application is pH-sensitive, the pH may need to be adjusted with dilute

NaOH or HCl.

Expert Insight: Be aware that pH adjustment adds ions (Na⁺, Cl⁻) to the solution, which

may interfere with certain downstream applications.[12]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.medchemexpress.com/l-ornithine-monohydrochloride-suitable-for-cell-culture.html
https://www.medchemexpress.com/l-ornithine-monohydrochloride-suitable-for-cell-culture.html
https://www.medchemexpress.com/l-ornithine-monohydrochloride-suitable-for-cell-culture.html
https://www.researchgate.net/post/How-to-prepare-and-store-Amino-acid-stock-solution
https://www.medchemexpress.com/l-ornithine-monohydrochloride-suitable-for-cell-culture.html
https://www.medchemexpress.com/l-ornithine-monohydrochloride-suitable-for-cell-culture.html
https://qhsealert.com/quality-control-for-laboratory-operations-best-practices/
https://diagnostics.roche.com/global/en/lab-leaders/article/quality-control-in-a-laboratory.html
https://www.lobachemie.com/Amino-Acids--Derivatives-05060/LORNITHINE-MONOHYDROCHLORIDE-CASNO-3184-13-2.aspx
https://www.carlroth.com/medias/SDB-T204-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDc0MjF8YXBwbGljYXRpb24vcGRmfGFHUTJMMmhtTlM4NU1UYzFNamt3TmpBNU5qazBMMU5FUWw5VU1qQTBYMGxGWDBWT0xuQmtaZ3xmMTQ5MWE3MzBhNGY0MGViNjllODQxMTdlZGY5ZDg3YmJjZGMxMDY1NGI4MGMwMjE0MGE3MzkzMTNkNGIyZGYz
https://www.researchgate.net/post/How-to-prepare-and-store-Amino-acid-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8770039?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Concentration Verification (Optional): For applications requiring high accuracy, the

concentration can be verified using techniques like HPLC with a suitable standard or through

quantitative NMR (qNMR).

Workflow Diagram
The following diagram illustrates the comprehensive workflow for preparing methyl L-ornithine
monohydrochloride stock solutions.
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Preparation

Quality Control & Finalization

1. Calculate Mass

2. Weigh Compound

3. Dissolve in Solvent

4. Adjust to Final Volume

5. Sterile Filter (0.22 µm)

6. Aliquot into Tubes

7. Label Aliquots

8. Store at -20°C / -80°C

Click to download full resolution via product page

Caption: Workflow for Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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